N-(4-Aminophenyl)-4-fluorobenzenesulfonamide;hydrochloride

• IUPAC Name: N-(4-aminophenyl)-4-fluorobenzenesulfonamide;hydrochloride
• InChI: InChI=1S/C12H11FN2O2S.ClH/c13-9-1-7-12(8-2-9)18(16,17)15-11-5-3-10(14)4-6-11;/h1-8,15H,14H2;1H
• InChI Key: ZAYNUXZUDQZVDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N)NS(=O)(=O)C2=CC=C(C=C2)F.Cl
• Molecular Formula: C12H12ClFN2O2S
• Molecular Weight: 302.75 g/mol

Description

N-(4-Aminophenyl)-4-fluorobenzenesulfonamide;hydrochloride, commonly known as AFBS, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. AFBS is a sulfonamide derivative that has been synthesized and studied for its biological and pharmacological properties.

Scientific Research Applications

Observations on Mode of Action

• Early research indicated the role of sulfonamides, including N-(4-Aminophenyl)-4-fluorobenzenesulfonamide; hydrochloride, in treating bacterial infections, highlighting their bacteriostatic effects on certain molds and their therapeutic potential in bacterial infections (Bliss & Long, 1937).

Antitumor Applications

• Sulfonamide derivatives, including those related to N-(4-Aminophenyl)-4-fluorobenzenesulfonamide; hydrochloride, have been designed and synthesized as potential antitumor agents. They exhibit high antitumor activity with low toxicity, making them promising candidates for cancer treatment (Huang, Lin, & Huang, 2001).

Organic Synthesis and Catalysis

• In organic synthesis, N-(4-Aminophenyl)-4-fluorobenzenesulfonamide; hydrochloride has been used in aminochlorination of alkenes, enabling the formation of various organic compounds with potential applications in medical and industrial chemistry (Pu et al., 2016).

Novel Synthesis Methods

• The compound has been used in the synthesis of novel sulfonamide derivatives with potential as anticancer agents. It plays a role in the development of compounds with high potency against various cancer cell lines (Cumaoğlu et al., 2015).

Biochemical and Pharmacological Research

• N-(4-Aminophenyl)-4-fluorobenzenesulfonamide; hydrochloride has been a subject of study in various biochemical processes, including its binding to the colchicine site of tubulin and influencing cellular processes (Banerjee et al., 2005).

Mechanism of Action

Target of Action

Similar compounds such as dapsone are known to be active against a wide range of bacteria, particularly against mycobacterium leprae .

Mode of Action

It’s likely that its mechanism of action is similar to that of the sulfonamides, which involves inhibition of folic acid synthesis in susceptible organisms . This prevents the bacteria from producing essential proteins, thereby inhibiting their growth.

Biochemical Pathways

Similar compounds such as dapsone are known to inhibit the synthesis of dihydrofolic acid by competing with para-aminobenzoic acid (paba) for the active site of dihydropteroate synthetase .

Pharmacokinetics

Similar compounds such as dapsone are well absorbed from the gastrointestinal tract, widely distributed in body tissues, metabolized in the liver, and excreted in the urine .

Result of Action

Similar compounds such as dapsone are known to inhibit the growth of susceptible bacteria, thereby treating the infections caused by these bacteria .

Action Environment

Factors such as ph, temperature, and presence of other substances can potentially affect the action of similar compounds .

Safety and Hazards

Similar compounds, like 4-aminobiphenyl, are considered hazardous. They are potential occupational carcinogens and can cause symptoms like headache, dizziness, and urinary burning. They can be harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

The future directions would depend on the specific properties and potential uses of “N-(4-Aminophenyl)-4-fluorobenzenesulfonamide;hydrochloride”. Research into similar compounds is ongoing, with a focus on understanding their properties and potential applications.